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Compound of Interest

Compound Name:
2-amino-2-(2-

methoxyphenyl)acetic Acid

Cat. No.: B1272673 Get Quote

Essential Safety and Handling Guide for 2-
amino-2-(2-methoxyphenyl)acetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 2-
amino-2-(2-methoxyphenyl)acetic acid, including operational and disposal plans. Adherence

to these procedural, step-by-step instructions is critical for ensuring a safe laboratory

environment and the integrity of your research.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-amino-2-(2-
methoxyphenyl)acetic acid is provided below.
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Property Value Source

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol [1][2]

Appearance Solid (powder) [3]

Storage Temperature

Store lyophilized at -20°C,

keep desiccated. In solution,

store at -20°C.

[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2-amino-2-(2-methoxyphenyl)acetic acid is not

readily available, a structurally similar compound, 2-amino-2-(4-chloro-2-methoxyphenyl)acetic

acid, is classified with the following hazard statements: H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation)[3]. Therefore, it is

prudent to handle 2-amino-2-(2-methoxyphenyl)acetic acid with the assumption of similar

hazards.

The following PPE is mandatory when handling this compound:
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PPE Category Item Specifications Rationale

Eye Protection
Safety Goggles or

Face Shield

Must provide a good

seal around the eyes.

A face shield offers

additional protection.

To prevent eye

irritation or serious

eye damage from

splashes.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or butyl rubber

gloves are

recommended.

Inspect for tears or

holes before use.

To prevent skin

contact and

irritation[4].

Body Protection

Laboratory Coat or

Chemical-Resistant

Apron

Long-sleeved and fully

buttoned.

To protect skin and

clothing from spills

and splashes.

Respiratory Protection
N95 Respirator or

higher

Use in a well-

ventilated area. A

fume hood is strongly

recommended,

especially when

handling the powder

form.

To prevent inhalation

of airborne particles

and potential

respiratory irritation[4].

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label information matches the order details.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:
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Store the lyophilized solid at -20°C in a desiccated environment to ensure stability, which can

be maintained for up to 36 months under these conditions[2].

Solutions should be stored at -20°C and used within one month to maintain potency[2].

Store away from incompatible materials. Although specific incompatibilities are not listed, as

a general precaution for acidic compounds, avoid strong bases and oxidizing agents.

3. Preparation and Use:

All handling of the solid powder and preparation of solutions should be conducted in a

certified chemical fume hood to minimize inhalation risk[5].

Before handling, ensure an emergency eyewash station and safety shower are

accessible[6].

Use dedicated, clean spatulas and glassware.

To prepare a solution, slowly add the solid to the solvent to avoid splashing.

If heating is required, use a controlled heating mantle or water bath; avoid open flames.

4. Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Do not consume food or drink in the laboratory area.

Remove and properly dispose of contaminated PPE before leaving the work area.

Disposal Plan: Waste Management
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Segregation and Collection:
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Solid Waste: Collect all solid waste, including unused compound and contaminated materials

(e.g., weighing papers, pipette tips, gloves), in a designated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Collect all solutions containing 2-amino-2-(2-methoxyphenyl)acetic acid in a

separate, labeled, and sealed hazardous waste container. The container material must be

compatible with the solvent used.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-amino-2-(2-methoxyphenyl)acetic Acid".

Include the approximate concentration and solvent for liquid waste.

3. Storage and Disposal:

Store waste containers in a designated, secondary containment area away from general

laboratory traffic.

Follow your institution's specific guidelines for the final disposal of chemical waste. Contact

your Environmental Health and Safety (EHS) department for pickup and disposal

procedures.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-amino-2-(2-
methoxyphenyl)acetic acid from receipt to disposal.
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Figure 1: Standard Handling Workflow for 2-amino-2-(2-methoxyphenyl)acetic Acid
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Caption: Figure 1: Standard Handling Workflow for 2-amino-2-(2-methoxyphenyl)acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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